2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one (AEPE) is an organic compound that is a derivative of azide and piperidine. It is an important synthetic intermediate for the synthesis of a variety of other compounds, including pharmaceuticals, pesticides, and dyes. AEPE has been studied extensively in both laboratory and industrial settings and has been found to have a wide range of applications.
Scientific Research Applications
2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of polymers, peptides, and other organic compounds. Additionally, 2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one has been used in the synthesis of fluorescent compounds, which are useful for imaging and sensing applications.
Mechanism of Action
2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one undergoes a 1,2,3-triazole formation through the Huisgen cycloaddition reaction. In this reaction, an azide molecule reacts with an alkyne molecule in the presence of a copper catalyst to form a 1,2,3-triazole. The reaction is typically carried out in a solvent such as DMF or acetonitrile.
Biochemical and Physiological Effects
2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the growth of certain bacteria and fungi. Additionally, it has been found to have antifungal and anti-inflammatory properties. It has also been found to have anti-cancer properties, although further research is needed to determine the exact mechanism of action.
Advantages and Limitations for Lab Experiments
2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one has a number of advantages for laboratory experiments. It is relatively easy to synthesize and can be used in a variety of applications. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to its use in laboratory experiments. It is a highly reactive compound and can be explosive if not handled properly. Additionally, it is a toxic compound and should be used with caution.
Future Directions
There are a number of possible future applications for 2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one. It has been found to have antifungal and anti-inflammatory properties, and further research is needed to determine the exact mechanism of action. Additionally, it could be used in the synthesis of new pharmaceuticals, pesticides, and dyes. Additionally, it could be used in the synthesis of polymers, peptides, and other organic compounds. Additionally, it could be used in the synthesis of fluorescent compounds, which are useful for imaging and sensing applications. Finally, further research is needed to determine the potential toxic effects of 2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one.
properties
IUPAC Name |
2-azido-1-(4-ethoxypiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O2/c1-2-15-8-3-5-13(6-4-8)9(14)7-11-12-10/h8H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXUKHBWCRMBUGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CCN(CC1)C(=O)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(4-ethoxypiperidin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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